2-Naphthyl butyrate

Specification

• CAS No.: 5856-33-7
• Molecular Formula: C14H14O2
• Molecular Weight: 214.26 g/mol
• IUPAC Name: naphthalen-2-yl butanoate
• Standard InChI: InChI=1S/C14H14O2/c1-2-5-14(15)16-13-9-8-11-6-3-4-7-12(11)10-13/h3-4,6-10H,2,5H2,1H3
• Standard InChI Key: KCWQXDQUKLJUEU-UHFFFAOYSA-N
• SMILES: CCCC(=O)OC1=CC2=CC=CC=C2C=C1
• Canonical SMILES: CCCC(=O)OC1=CC2=CC=CC=C2C=C1

Introduction

Chemical Identity and Structure

2-Naphthyl butyrate (C₁₄H₁₄O₂) consists of a 2-naphthyl group connected to a butyrate ester moiety. The naphthyl component provides the compound with its distinctive aromatic characteristics, while the butyrate ester group contributes to its functional properties.

Molecular Representation

The compound features a naphthalene ring system with an ester linkage at the 2-position. This structural arrangement distinguishes it from its isomer, 1-naphthyl butyrate, which has the ester group at the 1-position of the naphthalene ring.

Chemical Identifiers

Table 1: Chemical Identifiers for 2-Naphthyl Butyrate

Identifier Type	Value
CAS Registry Number	5856-33-7
Molecular Formula	C₁₄H₁₄O₂
IUPAC Name	Naphthalen-2-yl butanoate
EC Number	686-355-8
ChEBI ID	CHEBI:90150
DSSTox Substance ID	DTXSID80324539
Nikkaji Number	J749.458K
NSC Number	406959
Wikidata	Q27162358

Source: PubChem database information

Physical and Chemical Properties

2-Naphthyl butyrate possesses specific physical and chemical characteristics that define its behavior in various conditions. Understanding these properties is essential for its application in research and industrial contexts.

Chemical Reactivity

As an ester, 2-naphthyl butyrate can undergo hydrolysis in the presence of water and appropriate catalysts, resulting in the formation of 2-naphthol and butyric acid. This reactivity is particularly relevant in enzymatic studies where esterases may catalyze the hydrolysis reaction.

Nomenclature and Alternative Designations

Synonyms and Chemical Names

2-Naphthyl butyrate is known by several alternative names in scientific literature and chemical databases. These synonyms reflect different naming conventions and historical usage patterns:

Table 2: Synonyms for 2-Naphthyl Butyrate

Synonym
Naphthalen-2-yl butyrate
Naphthalen-2-yl butanoate
Beta-naphthyl butyrate
Butanoic acid 2-naphthyl ester
2-Naphthyl butanoate
Beta-naphthyl butanoate
Butyric acid, 2-naphthyl ester
2-Naphthol, butyrate

Source: Depositor-supplied synonyms from PubChem

Systematic Classification

The compound is systematically classified as an aromatic ester, specifically a naphthyl ester of butyric acid. Its classification includes relevant categories in chemical ontologies, which aid in organizing chemical knowledge and facilitating database searches.

Hazard Code	Statement	Percentage of Notifications	Warning Category
H302+H332	Harmful if swallowed or if inhaled	97.5%	Warning: Acute toxicity, oral; acute toxicity, inhalation
H302	Harmful if swallowed	100%	Warning: Acute toxicity, oral
H332	Harmful if inhaled	100%	Warning: Acute toxicity, inhalation
H400	Very toxic to aquatic life	100%	Warning: Hazardous to the aquatic environment, acute hazard

Source: GHS Classification from PubChem

Precautionary Measures

The safety data for 2-naphthyl butyrate includes several precautionary statements (P-codes) that outline recommended handling practices:

Table 4: Precautionary Statements for 2-Naphthyl Butyrate

P-Code	Description
P261	Avoid breathing dust/fume/gas/mist/vapors/spray
P264	Wash skin thoroughly after handling
P270	Do not eat, drink or smoke when using this product
P271	Use only outdoors or in a well-ventilated area
P273	Avoid release to the environment
P301+P317	IF SWALLOWED: Get medical help
P304+P340	IF INHALED: Remove person to fresh air and keep comfortable for breathing
P317	Get medical help
P330	Rinse mouth
P391	Collect spillage
P501	Dispose of contents/container to an approved waste disposal plant

Source: Precautionary statements from PubChem

Hazard Categories

According to notifications to the ECHA, 2-naphthyl butyrate falls into specific hazard categories:

• Acute Toxicity Category 4 (100% of notifications)

• Aquatic Acute Category 1 (100% of notifications)

This classification system provides a standardized approach to communicating the hazards associated with the compound, facilitating appropriate handling and risk management strategies.

Comparison with Isomeric Compounds

Structural Comparison with 1-Naphthyl Butyrate

2-Naphthyl butyrate has a structural isomer, 1-naphthyl butyrate (alpha-naphthyl butyrate), which differs in the position of the ester linkage on the naphthalene ring system. While 2-naphthyl butyrate has the butyrate group attached at the 2-position, 1-naphthyl butyrate has this group at the 1-position.

Comparative Properties

Both compounds share the same molecular formula (C₁₄H₁₄O₂) and molecular weight (214.26 g/mol), but may exhibit different physical and chemical properties due to the positional isomerism. This structural difference can influence various characteristics:

• Reactivity profiles

• Melting and boiling points

• Solubility parameters

• Spectroscopic signatures

• Biological activities